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Compound of Interest

Compound Name: (S)-3-Aminobutan-1-ol

Cat. No.: B1278218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-3-
Aminobutan-1-ol, in accordance with the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals. The information is intended to guide laboratory safety procedures,

risk assessments, and emergency preparedness.

Section 1: Chemical Identification and Physical
Properties
(S)-3-Aminobutan-1-ol is a chiral amino alcohol used as a building block in the synthesis of

various pharmaceutical compounds.

Identifier Value Source

IUPAC Name (3S)-3-aminobutan-1-ol [1]

CAS Number 61477-39-2 [1]

Molecular Formula C₄H₁₁NO [1]

Molecular Weight 89.14 g/mol [1]

Appearance Colorless to Light Yellow Oil
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Physical Property Value Source

Density 0.927 g/cm³

Boiling Point 168 °C

Flash Point 55.6 - 56 °C [2]

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol.

Section 2: Hazard Identification and GHS
Classification
(S)-3-Aminobutan-1-ol is classified as a hazardous chemical. The primary hazards are related

to its corrosive nature.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[1][3]

[4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1]

GHS Label Elements:

Pictogram:

Corrosion

Signal Word: Danger[1][4]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][3][4]
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Precautionary Statements:

Prevention: P260, P264, P280[1][3]

Response: P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P316,

P321, P363[1][3]

Storage: P405[1][3]

Disposal: P501[1][3]

GHS Pictogram Signal Word Hazard Statements

Danger H314: Causes severe skin burns and eye damage H318: Causes serious eye damage

Click to download full resolution via product page

GHS Hazard Communication for (S)-3-Aminobutan-1-ol.

Section 3: Toxicological Information
Specific experimental toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for (S)-3-Aminobutan-1-ol, are not readily available in published literature

or safety data sheets. The toxicological properties have not been fully investigated.[5]

Toxicological Data for a Structural Isomer (2-Amino-1-butanol):

To provide some context, data for the structural isomer 2-Amino-1-butanol (CAS No. 96-20-8) is

presented below. It is important to note that while these compounds are structurally similar,

their toxicological profiles may differ.

Parameter Value Species Route Source

LD50 ~1800 mg/kg bw Rat Oral

LD50 2300 mg/kg bw Mouse Oral
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Based on the available data for its isomer, (S)-3-Aminobutan-1-ol may have low to moderate

acute toxicity. However, due to its corrosive nature, the primary health risks are associated with

direct contact.

Section 4: Experimental Protocols and Safe
Handling
Given the corrosive nature of (S)-3-Aminobutan-1-ol, stringent safety protocols must be

followed. The following sections outline best practices for handling, personal protection, and

emergency procedures.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving this chemical to determine

the appropriate level of PPE.

Minimum Required PPE

Handling (S)-3-Aminobutan-1-ol

Chemical Splash Goggles
(EN166 or NIOSH approved)

Always required

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Always required

Laboratory Coat / Chemical Apron

Always required

Face Shield (for splash risk)

If splash hazard exists

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) Workflow.

Handling and Storage
Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid direct contact with skin, eyes, and clothing.[2]

Use tools and equipment that are compatible with corrosive materials.

Prevent the formation of aerosols or mists.

Wash hands thoroughly after handling.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents and acids.[5]

Store in a designated corrosives cabinet.[8]

Emergency Procedures: First Aid
Immediate and thorough action is critical in the event of exposure.

Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately remove contaminated clothing. Immediately flush eyes with water for at least 15-20 minutes, holding eyelids open. Move person to fresh air. Rinse mouth. Do NOT induce vomiting.

Flush affected area with copious amounts of water for at least 15-20 minutes.

Seek immediate medical attention.

Remove contact lenses if present and easy to do.

Seek immediate medical attention (ophthalmologist).

If not breathing, give artificial respiration.

Seek immediate medical attention.

Give water to drink (if conscious).

Seek immediate medical attention.
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First-Aid Procedures for Exposure to (S)-3-Aminobutan-1-ol.

Emergency Procedures: Spills
In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,

and decontaminate the area.
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Chemical Spill Occurs

Evacuate immediate area and alert others.

Don appropriate PPE.

Contain the spill with absorbent, non-combustible material (e.g., sand, vermiculite).

Neutralize carefully with a suitable agent if safe to do so.

Collect absorbed material into a sealed, labeled waste container.

Decontaminate the spill area with water.

Dispose of waste according to institutional and local regulations.
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Emergency Spill Response Workflow.

Section 5: Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Combustible liquid. Thermal decomposition can produce toxic fumes,

including carbon oxides and nitrogen oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Section 6: Disposal Considerations
Dispose of (S)-3-Aminobutan-1-ol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways. Waste should be handled by a licensed professional waste disposal

service.[9]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS) provided by the manufacturer. All laboratory personnel must be

trained in the proper handling of hazardous chemicals and emergency procedures. Always

consult the original SDS and your institution's safety guidelines before working with any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Material Safety of (S)-3-
Aminobutan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278218#s-3-aminobutan-1-ol-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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